Cas no 872592-42-2 (4H-Pyran-4-one, tetrahydro-3-(methoxymethyl)-)

• Product Name: 4H-Pyran-4-one, tetrahydro-3-(methoxymethyl)-
• CAS No: 872592-42-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1868743
• PubChem ID: 59833571
• Update Time: 2025-04-21

4H-Pyran-4-one, tetrahydro-3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, tetrahydro-3-(methoxymethyl)-
• tetrahydro-3-(methoxymethyl)-4H-Pyran-4-one
• DA-41018
• 3-(methoxymethyl)tetrahydro-4H-pyran-4-one
• OATDKRRHOGSYAX-UHFFFAOYSA-N
• 872592-42-2
• SCHEMBL3325656

• Inchi： 1S/C7H12O3/c1-9-4-6-5-10-3-2-7(6)8/h6H,2-5H2,1H3
• InChI Key： OATDKRRHOGSYAX-UHFFFAOYSA-N
• SMILES： O1CCC(C(COC)C1)=O

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.5Ų